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Introduction

Fipravirimat (also known as GSK3640254) is an investigational second-generation HIV-1
maturation inhibitor.[1][2][3] It exhibits potent antiviral activity by targeting the final step in the
processing of the Gag polyprotein, specifically inhibiting the cleavage of the capsid-spacer
peptide 1 (CA-SP1) junction.[4][5][6] This disruption of viral maturation results in the production
of immature, non-infectious virions.[4][6] Fipravirimat has demonstrated robust antiviral activity
against a broad range of HIV-1 subtypes, including those with polymorphisms that confer
resistance to earlier generation maturation inhibitors.[1][7] This document provides detailed
guidelines for the preparation and use of Fipravirimat in various in vitro assays, along with
stability information and protocols for assessing its antiviral activity.

Data Presentation
Fipravirimat Physicochemical and In Vitro Activity Data
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Property Value Reference
Molecular Formula Ca3zHe7FN204S [3]
Molar Mass 727.08 g/mol [3]
Solubility 10 mM in DMSO [2]

Inhibitor of HIV-1 Gag
Mechanism of Action polyprotein processing (CA- [41151[8]
SP1 cleavage)

9 nM (against a panel of
Mean ECso (PBMCs) L [1][2]
clinical isolates)

Mean Protein-Binding Adjusted 33 nM (against subtype B and 11121

ECo0 C viruses)

Experimental Protocols
Preparation of Fipravirimat Stock Solution

Objective: To prepare a concentrated stock solution of Fipravirimat for use in in vitro assays.
Materials:

» Fipravirimat powder

e Dimethyl sulfoxide (DMSO), cell culture grade

» Sterile, DNase/RNase-free microcentrifuge tubes or vials

Protocol:

o Equilibrate the Fipravirimat powder to room temperature before opening the vial to prevent
condensation.

o Aseptically weigh the required amount of Fipravirimat powder.

o Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of
DMSO. For a 10 mM stock solution, dissolve 7.27 mg of Fipravirimat in 1 mL of DMSO.
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e Add the calculated volume of DMSO to the vial containing the Fipravirimat powder.

» Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(e.g., in a 37°C water bath for 5-10 minutes) may be applied if necessary to aid dissolution.

 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

Stability and Storage of Fipravirimat Solutions

Stock Solution Stability:

o Storage Temperature: Store the DMSO stock solution at -20°C or -80°C for long-term
storage.

o Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles. It is highly recommended
to prepare single-use aliquots.

e General Guidance: While specific, long-term stability data for Fipravirimat in DMSO is not
publicly available, as a general practice for small molecules, it is advisable to use freshly
prepared solutions or solutions stored for no longer than 3-6 months. A visual inspection for
precipitation should be performed before each use.

Working Solution Stability in Cell Culture Media:

» The stability of Fipravirimat in aqueous cell culture media at 37°C has not been extensively
reported. It is recommended to prepare fresh dilutions of the stock solution in cell culture
medium for each experiment.

e Avoid prolonged storage of Fipravirimat in cell culture media, as the compound's stability
may be compromised.

In Vitro Antiviral Activity Assay (Multi-cycle Replication
Assay)

Obijective: To determine the 50% effective concentration (ECso) of Fipravirimat against HIV-1
replication in a multi-cycle assay using peripheral blood mononuclear cells (PBMCs).
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Materials:

Phytohemagglutinin (PHA)-stimulated PBMCs
HIV-1 viral stock (e.qg., laboratory-adapted strains or clinical isolates)

Complete RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 1%
penicillin-streptomycin, and 20 U/mL recombinant human IL-2.

Fipravirimat stock solution (10 mM in DMSO)
96-well cell culture plates
p24 antigen ELISA kit

Cell viability assay reagent (e.g., MTS or resazurin-based)

Protocol:

Cell Plating: Seed PHA-stimulated PBMCs in a 96-well plate at a density of 1 x 10° cells per
well in 100 pL of complete RPMI-1640 medium.

Compound Dilution: Prepare a serial dilution of Fipravirimat in complete RPMI-1640
medium. The final DMSO concentration in the culture should be kept constant and non-toxic
(typically <0.1%).

Compound Addition: Add 50 uL of the diluted Fipravirimat solutions to the appropriate wells.
Include wells with medium alone (cell control) and wells with the vehicle (DMSO) control.

Viral Infection: Infect the cells by adding 50 pL of HIV-1 stock at a pre-determined multiplicity
of infection (MOI) to all wells except the cell control wells.

Incubation: Incubate the plates at 37°C in a humidified 5% CO: incubator for 7 days.
Endpoint Measurement:

o On day 7, carefully collect the cell culture supernatant for the quantification of viral
replication using a p24 antigen ELISA, following the manufacturer's instructions.
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o Assess cell viability in the remaining cells using a suitable assay to monitor any cytotoxic
effects of the compound.

o Data Analysis:

o Calculate the percentage of viral inhibition for each Fipravirimat concentration relative to
the vehicle control.

o Determine the ECso value by plotting the percentage of inhibition against the log of the
drug concentration and fitting the data to a sigmoidal dose-response curve using
appropriate software (e.g., GraphPad Prism).

o Similarly, calculate the 50% cytotoxic concentration (CCso) from the cell viability data.

o Calculate the selectivity index (SI) as the ratio of CCso to ECso.
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Caption: Mechanism of action of Fipravirimat.
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Caption: Workflow for in vitro antiviral activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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